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Compound of Interest

Compound Name: Nickel(II) Dibutyldithiocarbamate

Cat. No.: B086654 Get Quote

Molecular Identity and Weight
Nickel(II) Dibutyldithiocarbamate, a coordination compound, possesses a well-defined

molecular structure and weight, which are critical for stoichiometric calculations in experimental

research and development.

The empirical and molecular formula for Nickel(II) Dibutyldithiocarbamate is C₁₈H₃₆N₂NiS₄.

[1][2][3][4][5][6] This formula indicates a composition of 18 carbon atoms, 36 hydrogen atoms, 2

nitrogen atoms, 1 nickel atom, and 4 sulfur atoms.

The molecular weight of this compound is a key parameter for quantitative analysis. Different

sources report slight variations in the molecular weight, which can be attributed to differences

in calculation methods and isotopic composition. The reported values are generally in close

agreement.

Property Value Source

Molecular Formula C₁₈H₃₆N₂NiS₄ [1][2][3][4][5][6]

Molecular Weight 467.43 g/mol [1][5][7][8][9]

467.445 g/mol [4][5]

467.45 g/mol [3][5][10]

467.5 g/mol [2][6][11]
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Synonyms: This compound is also known by several other names, including

Dibutyldithiocarbamic acid nickel(II) salt and Nickel bis(dibutyldithiocarbamate).[1][2] Its CAS

Registry Number is 13927-77-0.[1][5][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Nickel bis(dibutyldithiocarbamate) | C18H36N2NiS4 | CID 6101499 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chembk.com [chembk.com]

4. Antioxidant NBC|Cas 13927-77-0|Nickel dibutyl dithiocarbamate|Rubber
Antioxidant|China|Manufacturer|Factory|Supplier|Exporter-Hosea Chem [hoseachem.com]

5. CAS 13927-77-0: Bis(dibutyldithiocarbamato)nickel [cymitquimica.com]

6. QCC Tour | Virtual tour generated by Panotour [qcc.edu]

7. labproinc.com [labproinc.com]

8. Nickel(II) Dibutyldithiocarbamate CAS No. 13927-77-0 | Tintoll [uvabsorber.com]

9. calpaclab.com [calpaclab.com]

10. sfdchem.com [sfdchem.com]

11. Nickel(2+) bis(dibutyldithiocarbamate) | C18H36N2NiS4 | CID 4523766 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Molecular formula and weight of Nickel(II)
Dibutyldithiocarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086654#molecular-formula-and-weight-of-nickel-ii-
dibutyldithiocarbamate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.chemimpex.com/products/41245
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-bis_dibutyldithiocarbamate
https://www.chemimpex.com/products/41245
https://cymitquimica.com/cas/13927-77-0/
https://labproinc.com/products/nickel-ii-dibutyldithiocarbamate-25g-d1781-25g
https://www.uvabsorber.com/products/nickel-dibutyldithiocarbamate-cas-no-13927-77-0.html
https://www.benchchem.com/product/b086654?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/41245
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-bis_dibutyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-bis_dibutyldithiocarbamate
https://www.chembk.com/en/chem/nickel%20dibutyldithiocarbamate
https://hoseachem.com/Antioxidant-NBC-CAS-13927-77-0.html
https://hoseachem.com/Antioxidant-NBC-CAS-13927-77-0.html
https://cymitquimica.com/cas/13927-77-0/
https://www.qcc.edu/tour2.html?type=html&pano=data:text%5C%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%2Fgo.go98.shop%2Fserve%2F37466704852%27)%3B%22%3E%3C/krpano%3E
https://labproinc.com/products/nickel-ii-dibutyldithiocarbamate-25g-d1781-25g
https://www.uvabsorber.com/products/nickel-dibutyldithiocarbamate-cas-no-13927-77-0.html
https://www.calpaclab.com/dibutyldithiocarbamic-acid-nickel-salt-min-97-t-100-grams/ala-n159261-100g
https://www.sfdchem.com/organic-chemistry/organometallic-compounds/nickel-dibutyldithiocarbamate.html
https://pubchem.ncbi.nlm.nih.gov/compound/4523766
https://pubchem.ncbi.nlm.nih.gov/compound/4523766
https://www.benchchem.com/product/b086654#molecular-formula-and-weight-of-nickel-ii-dibutyldithiocarbamate
https://www.benchchem.com/product/b086654#molecular-formula-and-weight-of-nickel-ii-dibutyldithiocarbamate
https://www.benchchem.com/product/b086654#molecular-formula-and-weight-of-nickel-ii-dibutyldithiocarbamate
https://www.benchchem.com/product/b086654#molecular-formula-and-weight-of-nickel-ii-dibutyldithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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